5-Bromoindoline-7-carbonitrile

• Molecular Formula: C9H7BrN2
• Molecular Weight: 223.07 g/mol
• IUPAC Name: 5-bromo-2,3-dihydro-1H-indole-7-carbonitrile
• InChI: InChI=1S/C9H7BrN2/c10-8-3-6-1-2-12-9(6)7(4-8)5-11/h3-4,12H,1-2H2
• InChI Key: NSNZIYHARLCXJN-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C1C=C(C=C2C#N)Br

Description

5-Bromoindoline-7-carbonitrile (C₉H₇BrN₂, molecular weight: 229.07 g/mol) is a bicyclic aromatic compound featuring a bromine atom at position 5 and a nitrile group at position 7 of the indoline scaffold. Indoline derivatives are critical intermediates in medicinal chemistry due to their versatility in cross-coupling reactions and bioactivity modulation. The bromine atom facilitates further functionalization via palladium-catalyzed reactions (e.g., Suzuki-Miyaura), while the nitrile group serves as a precursor for carboxylic acids, amides, or heterocycles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromoindoline-7-carbonitrile typically involves the bromination of indoline derivatives followed by the introduction of the nitrile group. One common method is the electrophilic substitution reaction where indoline is treated with a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane. The nitrile group can be introduced through a reaction with cyanogen bromide or by using a palladium-catalyzed cyanation reaction.

Industrial Production Methods

In an industrial setting, the production of 5-Bromoindoline-7-carbonitrile may involve large-scale bromination and cyanation processes. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. The reaction conditions are optimized to ensure high purity and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

5-Bromoindoline-7-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxindole derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used for substitution reactions.

Major Products Formed

Oxidation: Oxindole derivatives.

Reduction: Aminoindoline derivatives.

Substitution: Various substituted indoline derivatives depending on the nucleophile used.

Scientific Research Applications

5-Bromoindoline-7-carbonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug discovery.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Bromoindoline-7-carbonitrile involves its interaction with specific molecular targets and pathways. The bromine and nitrile groups can participate in various chemical interactions, influencing the compound’s reactivity and biological activity. The exact molecular targets and pathways depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 5-Bromoindoline-7-carbonitrile with structurally related brominated and cyanated heterocycles, emphasizing molecular properties, substituent effects, and applications.

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents/Modifications	Key Applications/Findings	References
5-Bromoindoline-7-carbonitrile	C₉H₇BrN₂	229.07	Br (C5), CN (C7)	Pharmaceutical intermediates	Inferred
7-Bromo-1-methyl-2-phenyl-1H-indole-3-carbonitrile	C₁₆H₁₂BrN₂	315.19	Br (C7), Me (C1), Ph (C2), CN (C3)	Kinase inhibitor synthesis
5-Bromopyrrolo[1,2-b]pyridazine-7-carbonitrile	C₈H₄BrN₃	222.04	Br (C5), CN (C7) on pyrrolopyridazine	Heterocyclic bioactive candidates
7-Bromo-3-oxoisoindoline-4-carbonitrile	C₉H₅BrN₂O	237.05	Br (C7), CN (C4), ketone (C3)	Cyclization reaction intermediates
7-Fluoroindoline-5-carbonitrile	C₉H₇FN₂	162.17	F (C7), CN (C5)	Fluorinated drug candidates
7-Amino-5-methyl-1H-indole-3-carbonitrile hydrochloride	C₁₀H₉ClN₄	207.66	NH₂ (C7), Me (C5), CN (C3), HCl salt	Solubility-enhanced intermediates

Key Structural and Functional Insights:

Substituent Position and Reactivity :

• Bromine at C5 (5-Bromoindoline-7-carbonitrile) vs. C7 (7-Bromo-1-methyl-2-phenyl-1H-indole-3-carbonitrile) alters steric accessibility for cross-coupling reactions. Bromine at C7 in indole derivatives is often leveraged for Suzuki-Miyaura couplings to generate kinase inhibitors .
• Nitrile placement (e.g., C7 in indoline vs. C3 in indole) influences electronic properties and downstream derivatization pathways.

Scaffold Differences: Indoline (saturated bicyclic structure) offers greater conformational rigidity compared to indole (aromatic, planar), impacting binding affinity in biological targets.

Functional Group Effects: The 3-oxo group in 7-Bromo-3-oxoisoindoline-4-carbonitrile enables keto-enol tautomerism, useful in metal-chelation or cyclization reactions . Fluorine substitution () improves metabolic stability and membrane permeability compared to bromine, albeit with reduced electrophilicity .

Applications in Drug Discovery :

• Indole-3-carbonitriles (e.g., ) are prevalent in kinase inhibitor libraries due to their ability to occupy hydrophobic pockets.
• Isoindoline derivatives () serve as precursors for antidepressants and anticonvulsants.

Research Findings and Trends

• Brominated nitriles are prioritized for their dual functionality: bromine enables diversification, while nitriles act as bioisosteres for carboxyl groups.
• Indoline derivatives exhibit superior metabolic stability over indoles due to reduced aromatic oxidation .
• Pyrrolopyridazine-based compounds () show promise in antiviral research, though data are preliminary .